Cas no 438221-07-9 (methyl 5-(3-methylphenoxy)methylfuran-2-carboxylate)

Methyl 5-(3-methylphenoxy)methylfuran-2-carboxylate is a furan-based ester derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure combines a furan ring with a substituted phenoxy group, offering versatility in chemical modifications. The compound exhibits stability under standard conditions and demonstrates compatibility with various reaction conditions, making it suitable for further functionalization. Its distinct molecular framework may contribute to unique reactivity patterns, particularly in heterocyclic chemistry. The presence of both ester and ether functionalities allows for selective transformations, enhancing its utility in targeted synthesis. This compound is typically handled under controlled conditions to ensure purity and optimal performance in research or industrial applications.
methyl 5-(3-methylphenoxy)methylfuran-2-carboxylate structure
438221-07-9 structure
Product Name:methyl 5-(3-methylphenoxy)methylfuran-2-carboxylate
CAS No:438221-07-9
MF:C14H14O4
MW:246.258564472198
MDL:MFCD03074340
CID:2857496
PubChem ID:2060015
Update Time:2025-08-03

methyl 5-(3-methylphenoxy)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-(3-methylphenoxy)methylfuran-2-carboxylate
    • STK301768
    • Methyl5-((m-tolyloxy)methyl)furan-2-carboxylate
    • BBL038342
    • AK-968/41170071
    • 438221-07-9
    • CS-0280498
    • Methyl 5-((m-tolyloxy)methyl)furan-2-carboxylate
    • methyl 5-[(3-methylphenoxy)methyl]-2-furoate
    • AKOS000307920
    • NSA22107
    • EN300-228331
    • Z26346188
    • 5-m-Tolyloxymethyl-furan-2-carboxylic acid methyl ester
    • METHYL 5-(3-METHYLPHENOXYMETHYL)FURAN-2-CARBOXYLATE
    • Oprea1_783926
    • methyl 5-[(3-methylphenoxy)methyl]furan-2-carboxylate
    • MDL: MFCD03074340
    • Inchi: 1S/C14H14O4/c1-10-4-3-5-11(8-10)17-9-12-6-7-13(18-12)14(15)16-2/h3-8H,9H2,1-2H3
    • InChI Key: BFZDRZIYYVJQQN-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CC(C)=C1)CC1=CC=C(C(=O)OC)O1

Computed Properties

  • Exact Mass: 246.08920892Da
  • Monoisotopic Mass: 246.08920892Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 48.7Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 375.8±37.0 °C at 760 mmHg
  • Flash Point: 181.1±26.5 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

methyl 5-(3-methylphenoxy)methylfuran-2-carboxylate Security Information

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